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Compound of Interest

Compound Name:

N-[(4-

methylphenyl)methyl]piperidine-2-

carboxamide

CAS No.: 189069-87-2

Cat. No.: B3112354

Get Quote

Executive Summary & Molecular Architecture
N-[(4-methylphenyl)methyl]piperidine-2-carboxamide (hereafter referred to as N-p-Tolyl-

P2C) is a structural analog of the pipecoloxylidide class of local anesthetics (e.g., Mepivacaine,

Ropivacaine). Unlike the classic anesthetics which feature an N-phenyl amide, this molecule

contains a p-methylbenzyl (p-tolyl-methyl) moiety attached to the amide nitrogen, and a

secondary amine on the piperidine ring (unless specified as a salt).

This structural deviation presents unique spectroscopic signatures, particularly in the splitting of

benzylic protons in NMR and specific fragmentation pathways in Mass Spectrometry. This

guide details the self-validating protocols for its identification and purity assessment.
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Property Detail

IUPAC Name
N-[(4-methylphenyl)methyl]piperidine-2-

carboxamide

Molecular Formula C₁₄H₂₀N₂O

Molecular Weight 232.32 g/mol

Monoisotopic Mass 232.1576 Da

Key Pharmacophore Pipecolamide core (Piperidine-2-carboxamide)

Chirality C2 of Piperidine (S- or R- enantiomer possible)

Integrated Analytical Workflow
To ensure data integrity, a sequential analysis workflow is required. The following diagram

outlines the logical progression from crude isolation to certified characterization.
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Figure 1: Sequential analytical workflow ensuring sample integrity before structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for validating the regiochemistry of the amide linkage and the integrity

of the piperidine ring.

Experimental Protocol (Self-Validating)
Solvent: DMSO-d₆ (Preferred for amide proton visibility) or CDCl₃.
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Concentration: 5–10 mg in 600 µL solvent.

Reference: TMS (0.00 ppm) or residual solvent peak (DMSO: 2.50 ppm).

Temperature: 298 K.

Diagnostic Signal Assignment (¹H NMR)
The following data represents the expected spectroscopic signature based on structural

homology with pipecolamide derivatives [1][2].
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Moiety Proton (H)
Shift (δ,
ppm)

Multiplicity
Coupling
(J)

Diagnostic
Note

Amide NH 8.2 – 8.5 Broad Triplet ~5-6 Hz

Exchangeabl

e with D₂O;

couples to

Benzyl CH₂.

Benzyl Ar-CH₂-N 4.2 – 4.4 Doublet/dd ~6 Hz

Diastereotopi

c splitting

may occur if

chiral center

(C2) induces

strong

anisotropy.

Piperidine C2-H (α) 3.1 – 3.3 dd ~10, 3 Hz

Critical for

confirming 2-

carboxamide

vs 3/4-

isomers.

Aromatic Ar-H (2,[1]6) 7.10 – 7.15 Doublet ~8 Hz

Part of

AA'BB'

system (p-

tolyl).

Aromatic Ar-H (3,[1]5) 7.05 – 7.10 Doublet ~8 Hz

Overlaps

frequently

with 2,6

protons.

Methyl Ar-CH₃ 2.25 – 2.30 Singlet -

Characteristic

of p-tolyl

group.

Piperidine Ring (C3-C6) 1.3 – 1.9 Multiplets - Complex

envelope;

integration

must sum to

8H (including
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NH if

secondary).

¹³C NMR Key Resonances
Carbonyl (C=O): 170–174 ppm.

Aromatic Quaternary: ~136 ppm (ipso-CH2), ~135 ppm (ipso-CH3).

Benzylic Carbon: ~42–43 ppm.

Piperidine C2: ~58–60 ppm (Chiral center).

Mass Spectrometry (MS) Analysis
Mass spectrometry provides molecular weight confirmation and structural fingerprinting via

fragmentation.

Method Parameters[4][5]
Ionization: Electrospray Ionization (ESI), Positive Mode (+ve).

Analyzer: Q-TOF or Orbitrap for High Resolution (HRMS).

Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile.

Fragmentation Logic (MS/MS)
The fragmentation of N-p-Tolyl-P2C follows predictable pathways governed by amide bond

cleavage and charge retention.

Precursor Ion: [M+H]⁺ = 233.16 m/z

Primary Fragments:

m/z 105.07:4-Methylbenzyl cation (Tropylium ion derivative). This is the base peak in many

benzyl-amide cleavages.

Mechanism: Heterolytic cleavage of the amide N-C(benzyl) bond.
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m/z 84.08:Piperidinium iminium ion (Δ¹-piperideine).

Mechanism: Cleavage of the amide bond retaining charge on the piperidine ring, often

followed by ring opening/elimination.

m/z 128.09:Pipecolyl cation (Piperidine-2-carbonyl).

Mechanism: Loss of the benzylamine portion.
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Figure 2: Predicted ESI-MS/MS fragmentation pathway for N-p-Tolyl-P2C.

Infrared (IR) Spectroscopy
FT-IR is used to confirm the functional group environment, specifically the secondary amide

and the amine.
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Frequency (cm⁻¹) Vibration Mode Assignment

3280 – 3350 N-H Stretch
Secondary Amide &

Secondary Amine (overlap).

2920 – 2950 C-H Stretch
Aliphatic (Piperidine ring) &

Aromatic Methyl.

1640 – 1660 C=O Stretch
Amide I Band (Strong,

diagnostic).

1530 – 1550 N-H Bend / C-N Stretch Amide II Band.

800 – 820 C-H Out-of-Plane
Para-substituted benzene ring

(2 adjacent H).

Quality Control & Purity Assessment (HPLC)
For drug development applications, establishing a purity method is critical.[2]

Column: C18 Reverse Phase (e.g., Waters XBridge or Agilent Zorbax), 3.5 µm, 4.6 x 100

mm.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (buffer).

Mobile Phase B: Acetonitrile.[3][2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 210 nm (peptide bond) and 254 nm (aromatic ring).

Note: The secondary amine on the piperidine may cause peak tailing. The use of TFA or a

high-pH buffer (Ammonium Bicarbonate, pH 10) is recommended to suppress ionization of

the amine and improve peak shape [4].

References
PubChem. (2025).[4] N-(4-methylbenzyl)piperidine-4-carboxamide (Isomer Data). National

Library of Medicine. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/pdf/Analytical_Standards_for_3_4_Methylphenyl_methyl_piperidine_Application_Notes_and_Protocols.pdf
https://www.researchgate.net/publication/233054558_Validated_HPLC_Method_for_the_Quantitative_Analysis_of_a_4-Methanesulfonyl-Piperidine_Hydrochloride_Salt
https://www.benchchem.com/pdf/Analytical_Standards_for_3_4_Methylphenyl_methyl_piperidine_Application_Notes_and_Protocols.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-methylpiperidine-4-carboxamide
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3112354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MDPI. (2025). Synthesis and NMR Characterization of Piperazine/Piperidine Carboxamides.

Molecules Journal. Available at: [Link]

ResearchGate. (2025). Validated HPLC Method for Piperidine Derivatives. Available at: [Link]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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